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Compound of Interest

Compound Name: lopentol

Cat. No.: B125893

For Researchers, Scientists, and Drug Development Professionals

Abstract

lopentol (trade name Imagopaque) is a non-ionic, monomeric, tri-iodinated, water-soluble X-
ray contrast agent. Developed for various radiological examinations, it was designed to offer
low osmolality and good tolerability. This document provides a technical summary of the
discovery and development of iopentol, covering its chemical properties, synthesis, preclinical
and clinical findings. While detailed experimental protocols are not extensively available in the
public domain, this guide synthesizes the existing data to provide a comprehensive overview
for research and development professionals.

Chemical Properties and Synthesis

lopentol is chemically known as 1-N,3-N-bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxy-3-
methoxypropyl)acetamido]-2,4,6-triiodobenzene-1,3-dicarboxamide. Its structure is
characterized by a tri-iodinated benzene ring, which is responsible for its radiopaque
properties. The presence of multiple hydroxyl groups enhances its water solubility and
contributes to its low osmolality, a key feature for reducing adverse effects associated with
contrast media.

Physicochemical Properties
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Property Value Reference
1-N,3-N-bis(2,3-
dihydroxypropyl)-5-[N-(2-
hydroxy-3-

IUPAC Name _ [1]
methoxypropyl)acetamido]-2,4,
6-triiodobenzene-1,3-
dicarboxamide

CAS Number 89797-00-2 [1]

Molecular Formula C20H28I3N309 [1]

Molar Mass 835.169 g-mol-1 [1]

Osmolality (300 mg I/ml) 0.64 Osm/kg H20 [2]

Viscosity (300 mg I/ml at 37°C) 6.5 mPa-s

Protein Binding Low (<3%)

Synthesis Pathway

The synthesis of iopentol involves a multi-step chemical process. While specific, detailed
protocols from manufacturing are proprietary, the general pathway can be outlined from publicly
available patents and literature. The process typically begins with the acylation of 5-amino-
N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide, followed by N-alkylation to introduce
the 2-hydroxy-3-methoxypropy! group.
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5-Amino-N,N'-bis(2,3-dihydroxypropyl)-
2,4,6-triiodoisophthalamide

A4

Acylation

(Acetic Anhydride)

\4

5-Acetamido-N,N'-bis(2,3-dihydroxypropyl)-
2,4,6-triiodoisophthalamide

N-Alkylation
(1-chloro-3-methoxy-2-propanol)

lopentol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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